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Executive Summary & Chemical Identity

Cholesteryl formate (CAS 4351-55-7) represents the simplest ester in the cholesteryl ester
series, formed by the condensation of cholesterol with formic acid.[1][2] Unlike its long-chain
homologs (e.g., cholesteryl oleate) which are critical in lipoprotein transport, cholesteryl
formate is primarily utilized as a physicochemical standard in chromatography, a model
compound for studying lipid packing kinetics, and a component in liquid crystal (LC)
formulations.[1][2]

Its unique structure—featuring a bulky steroid nucleus attached to the smallest possible acyl
group—results in high crystallinity and distinct phase transition behaviors compared to long-
chain fatty acid esters.[1]

Molecular Architecture[1][2]

e |[UPAC Name: [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-
yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] formate[1]

[2]

e Molecular Formula: C2sHa602[1][2]
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e Molecular Weight: 414.66 g/mol [2][3][4]

« SMILES:CC(C)CCCC(C)C1CCC2C3CC=C4CC(OC=0)CCC4(C)C3CCC12C

Physicochemical Properties (SDS+)

The following data aggregates experimental values and predictive models to support

experimental design.

ble 1: Critical Physicochemical

Property Value / Range Context for Researcher
) ] ] Typically white to off-white
Physical State Solid (Crystalline Powder)
needles.[1][2]
Significantly higher than long-
Melting Point 96°C — 99°C chain esters due to efficient
crystal packing.[1][2]
- ) ] Decomposes before boiling at
Boiling Point ~487°C (Predicted) )
atmospheric pressure.
N Soluble in non-polar organic
Solubility Chloroform, DCM, Toluene
solvents.[2]
Insolubility Water, Methanol (Cold) Highly lipophilic (LogP ~8.2).
] ] (c=2, CHCIs).[1][2] Essential
Optical Rotation [a]D2° -45° to -57° ) o
for purity verification.
Exhibits mesophase behavior
Liquid Crystal Phase Cholesteric (Monotropic) typically upon cooling from the

melt, rather than heating.

Stability & Reactivity Profile

o Hydrolysis Sensitivity: The formate ester bond is susceptible to acid/base hydrolysis,

reverting to cholesterol and formic acid.
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e Oxidation: The C5-C6 double bond in the cholesterol ring is prone to oxidation (forming
oxysterols) if exposed to air/light over prolonged periods.[2]

Experimental Protocols: Synthesis & Purification

Standard esterification using mineral acids can be harsh on the cholesterol double bond. The
following Steglich Esterification protocol is recommended for high yield and structural integrity.

Protocol A: DCC-Mediated Synthesis of Cholesteryl
Formate

Objective: Synthesize high-purity cholesteryl formate under mild conditions.

Reagents:

Cholesterol (1.0 eqg)[1]

Formic Acid (1.2 eq)

Dicyclohexylcarbodiimide (DCC) (1.2 eq) - Coupling Agent[1][2]

4-Dimethylaminopyridine (DMAP) (0.1 eq) - Catalyst[1][2]

Dichloromethane (DCM) - Solvent[1][2]

Workflow:

Preparation: Dissolve Cholesterol and DMAP in anhydrous DCM under Nitrogen
atmosphere.

o Activation: Add Formic Acid to the solution.

e Coupling: Cool reaction to 0°C. Add DCC dissolved in DCM dropwise over 30 minutes.
(Precipitation of dicyclohexylurea (DCU) will occur).

» Reaction: Allow to warm to Room Temperature (RT) and stir for 12—24 hours. Monitor via
TLC (Mobile phase: Hexane/Ethyl Acetate 9:1).
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o Workup: Filter off the DCU precipitate. Wash the filtrate with 1N HCI, saturated NaHCOs, and
brine.[2]

 Purification: Dry organic layer over MgSOa. Concentrate in vacuo. Recrystallize from
Ethanol/Acetone to yield white needles.

Visualization: Synthesis Workflow

Figure 1: Logical flow for the synthesis and purification of cholesteryl formate.
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[1][2]
Safety Data & Handling (SDS Core)

While not classified as a "High Hazard" substance under GHS in many jurisdictions, it should
be treated with the caution accorded to bioactive lipids.[2]

Hazard Identification (GHS Classification)

 Signal Word: Warning
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
e Precautionary Statements:
o P280: Wear protective gloves/eye protection.

o P261: Avoid breathing dust.[5]
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Storage & Handling Decision Tree

Critical Storage Rule: Store at -20°C. Allow the vial to equilibrate to room temperature before
opening to prevent water condensation, which accelerates hydrolysis.

Figure 2: Safety and storage logic for maintaining compound integrity.
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[1][2]
Applications in Research
A. Liquid Crystal (LC) Standards

Cholesteryl formate is a "cholesteric" liquid crystal.[6] It is often used in binary mixtures to
study helical twisting power.
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» Application: Calibrating differential scanning calorimeters (DSC) or polarized light
microscopes (PLM) for lipid phase transitions.

o Observation: Under PLM, look for the "oily streak” texture characteristic of the cholesteric
phase upon cooling from the isotropic melt.

B. Liposomal Drug Delivery

In liposome formulation, cholesteryl esters are investigated for their ability to pack into the lipid
bilayer core.[7]

o Mechanism: Unlike free cholesterol, which orients with the hydroxyl group at the interface,
cholesteryl formate is highly hydrophobic and buries deeply into the hydrophobic core of
the bilayer.

 Utility: Used to create "solid core" liposomes or to modulate the fluidity of the bilayer interior
without altering the surface charge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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